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Compound of Interest

Compound Name: N-Valeryl-D-glucosamine

Cat. No.: B15549900

Authored for researchers, scientists, and drug development professionals, this document
provides a comprehensive technical overview of N-Valeryl-D-glucosamine, including its
chemical properties, synthesis, and potential biological significance.

Core Chemical Identifiers and Properties

N-Valeryl-D-glucosamine is a monosaccharide derivative of D-glucosamine, an amino sugar.
The addition of a valeryl group (a five-carbon acyl chain) to the amino group of glucosamine
modifies its physicochemical properties, such as solubility and stability, making it a compound
of interest for various research and development applications.[1]

Identification and Chemical Data

The fundamental chemical identifiers and properties of N-Valeryl-D-glucosamine are
summarized below for easy reference.
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Property Value Reference(s)

CAS Number 63223-57-4 [2][3]

Molecular Formula C11H21NOG6 [3]

Molecular Weight 263.29 g/mol [3]
2-Deoxy-2-pentanamido-D-
glucopyranose, 2-Deoxy-2-

Synonyms ) [2]
valeramido-D-glucopyranose,
N-Pentanoyl-D-glucosamine
White to off-white crystalline

Appearance [2]
powder or crystal

Purity >98.0% [2]

Optical Rotation

+33.0° to +39.0° (c=1 in H20)

[2]

Synthesis of N-Valeryl-D-glucosamine

The synthesis of N-acyl-D-glucosamines, including the valeryl derivative, can be achieved

through the N-acylation of D-glucosamine. A general and effective laboratory-scale protocol is

adapted from established methods for preparing N-acylated derivatives of D-glucosamine with

fatty acids.

Experimental Protocol: N-Acylation of D-Glucosamine

This protocol outlines a procedure for the synthesis of N-Valeryl-D-glucosamine starting from

D-Glucosamine hydrochloride.

Materials:

e D-Glucosamine hydrochloride

e Anhydrous methanol

e Sodium metal (or sodium methoxide)
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» Valeric anhydride (or Valeryl chloride)
o Diethyl ether

 Ice-water bath

o Magnetic stirrer and stir bar

« Filtration apparatus

» Desiccator with P205

Procedure:

o Preparation of Glucosamine Free Base: An equivalent amount of sodium is dissolved in
anhydrous methanol to form sodium methoxide. D-Glucosamine hydrochloride is then added
to this solution. The mixture is swirled gently for approximately 5 minutes, during which
sodium chloride precipitates. The precipitated NaCl is removed by filtration, and the solid is
washed with a small volume of cold methanol. The resulting filtrate is a supersaturated
solution of D-glucosamine free base.

o N-Acylation Reaction: The methanolic solution of D-glucosamine is cooled in an ice-water
bath. Under continuous magnetic stirring, 1.2 to 1.5 equivalents of valeric anhydride are
added gradually to the solution.

e Reaction Monitoring and Product Formation: The reaction mixture is stirred for several hours
and then allowed to stand at room temperature for up to 24 hours to ensure completion. The
progress of the reaction can be monitored by thin-layer chromatography (TLC) using a
chloroform:methanol (1:3) solvent system. N-Valeryl-D-glucosamine will precipitate as a
white solid.

e |solation and Purification: The crude N-Valeryl-D-glucosamine precipitate is collected by
filtration. The solid is washed with cold methanol to remove unreacted starting materials and
then washed repeatedly with diethyl ether to remove residual fatty acids.

e Drying: The purified product is dried at room temperature in a desiccator over phosphorus
pentoxide (P205).
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Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of N-Valeryl-D-glucosamine.
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Caption: Workflow for the synthesis of N-Valeryl-D-glucosamine.

Biological Activity and Research Applications

N-Valeryl-D-glucosamine is recognized for its potential applications in pharmaceuticals and
cosmetics.[1] Its valeryl group can enhance solubility and stability, making it an attractive
candidate for drug formulation and delivery systems.[1] Research has explored its role in
modulating biological pathways, particularly in anti-inflammatory and anti-cancer therapies.[1]

Potential Anti-Inflammatory and Cytotoxic Effects

While specific studies on N-Valeryl-D-glucosamine are limited, research on related N-acyl-
glucosamine derivatives provides a framework for potential biological activities. For instance,
other N-acyl-glucosamine compounds have been investigated for their anti-inflammatory
properties and cytotoxicity against cancer cell lines.

Exemplary Experimental Protocol: In Vitro Anti-Inflammatory Assay

This protocol describes a general method to assess the anti-inflammatory potential of a
compound like N-Valeryl-D-glucosamine by measuring its effect on cytokine production in
macrophages.

Objective: To determine if N-Valeryl-D-glucosamine can inhibit the production of pro-
inflammatory cytokines (e.g., TNF-a, IL-6) in lipopolysaccharide (LPS)-stimulated macrophage
cells.

Materials:

Macrophage cell line (e.g., RAW 264.7 or THP-1)

Cell culture medium (e.g., DMEM or RPMI-1640) with fetal bovine serum (FBS)

Lipopolysaccharide (LPS) from E. coli

N-Valeryl-D-glucosamine
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e Phosphate-buffered saline (PBS)
e ELISA kits for TNF-a and IL-6
Procedure:

o Cell Culture and Seeding: Macrophages are cultured under standard conditions (37°C, 5%
CO2). For the assay, cells are seeded into 24-well plates at a density of 2.5 x 105 cells/well
and allowed to adhere overnight.

e Compound Treatment: The culture medium is replaced with fresh medium containing various
concentrations of N-Valeryl-D-glucosamine. Cells are pre-incubated with the compound for
1-2 hours.

 Inflammatory Stimulation: After pre-incubation, cells are stimulated with LPS (e.g., 1 pg/mL)
to induce an inflammatory response. A negative control group (no LPS) and a positive control
group (LPS only) are included.

 Incubation: The plates are incubated for a specified period (e.g., 24 hours) to allow for
cytokine production and secretion.

o Supernatant Collection: After incubation, the cell culture supernatants are collected and
centrifuged to remove cellular debris.

o Cytokine Quantification: The concentrations of TNF-a and IL-6 in the supernatants are
quantified using commercial ELISA kits, following the manufacturer's instructions.

» Data Analysis: The results are expressed as the concentration of cytokine (pg/mL). The
inhibitory effect of N-Valeryl-D-glucosamine is calculated relative to the LPS-only control.

Relevant Signaling Pathways: The Hexosamine
Biosynthesis Pathway

N-acyl-glucosamine derivatives are intrinsically linked to the Hexosamine Biosynthesis
Pathway (HBP). This metabolic pathway utilizes glucose to produce UDP-N-acetylglucosamine
(UDP-GIcNAC), a critical substrate for glycosylation reactions. A key post-translational
modification regulated by the HBP is O-GIcNAcylation, where a single N-acetylglucosamine
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moiety is attached to serine or threonine residues of nuclear and cytoplasmic proteins. This
process is a dynamic regulatory mechanism, akin to phosphorylation, that influences protein
activity, stability, and localization. Given that N-Valeryl-D-glucosamine is a derivative of a core
component of this pathway, it may influence cellular signaling through this mechanism.

The diagram below outlines the central role of the HBP in cellular metabolism and its

connection to protein modification.
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Caption: The Hexosamine Biosynthesis Pathway and O-GIcNAcylation.
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Conclusion

N-Valeryl-D-glucosamine is a readily synthesizable derivative of D-glucosamine with defined
chemical properties. Its potential to modulate biological pathways, suggested by studies on
related N-acyl-glucosamine compounds, positions it as a valuable tool for research in drug
development, particularly in the fields of inflammation and oncology. The experimental
protocols and pathway diagrams provided in this guide offer a foundational resource for
scientists investigating the therapeutic and biochemical potential of this molecule. Further
research is warranted to fully elucidate the specific mechanisms of action and biological effects
of N-Valeryl-D-glucosamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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